Cas no 198349-37-0 (null)

null structure
null structure
Product Name:null
CAS No:198349-37-0
MF:C6H8O3
MW:128.125922203064
CID:908474
PubChem ID:15314267
Update Time:2025-04-19

null Chemical and Physical Properties

Names and Identifiers

    • null
    • Propanedial, (2-oxopropyl)- (9CI)
    • SCHEMBL14010298
    • 198349-37-0
    • 2-(2-Oxopropyl)propanedial
    • acetonylmalonaldehyde
    • Inchi: 1S/C6H8O3/c1-5(9)2-6(3-7)4-8/h3-4,6H,2H2,1H3
    • InChI Key: YTNQVLAJJTVYGN-UHFFFAOYSA-N
    • SMILES: O=C(C)CC(C=O)C=O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21
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